KC12

• Molecular Formula: C23H17F3N2O3S
• Molecular Weight: 458.5 g/mol
• InChI: InChI=1S/C23H17F3N2O3S/c1-30-19-12-14(22-28-17-4-2-3-5-20(17)32-22)6-11-18(19)31-13-21(29)27-16-9-7-15(8-10-16)23(24,25)26/h2-12H,13H2,1H3,(H,27,29)
• InChIKey: HSAQYIQYHKAXEJ-UHFFFAOYSA-N

KC12 FOXM1 Inhibitor Datasheet

KC12 is a small-molecule inhibitor of the FOXM1 (Forkhead box M1) transcription factor, belonging to the benzothiazole derivative class [1]. It was identified through an integrated in silico and in vitro screening campaign aimed at overcoming the limited potency of existing FOXM1 inhibitors [1]. The compound exhibits cytotoxicity in the MDA-MB-231 breast cancer cell line with an IC50 of 6.13 µM, which serves as its primary reported activity metric .

Target FOXM1-DNA binding domain inhibitor

Model Triple-negative breast cancer (TNBC) cell-based studies

Series Benzothiazole-derived chemical probe

• [1] Abusharkh KAN, Comert Onder F, Çınar V, Onder A, Sıkık M, Hamurcu Z, Ozpolat B, Ay M. Novel benzothiazole/benzothiazole thiazolidine-2,4-dione derivatives as potential FOXM1 inhibitors: In silico, synthesis, and in vitro studies. Arch Pharm (Weinheim). 2024 Dec;357(12):e2400504. View Source

KC12: Why It Cannot Be Substituted

FOXM1 inhibitors are not interchangeable due to significant variations in potency and cellular activity, even among structurally related compounds. A direct comparison within the same study shows that the reference inhibitor FDI-6 has an IC50 of 20.79 µM in MDA-MB-231 cells, while KC12 achieves an IC50 of 6.13 µM, demonstrating over 3-fold greater potency [1]. Within the same benzothiazole series, closely related analogs like KC11 (IC50 = 15.58 µM) and KC13 (IC50 > 50 µM) exhibit substantially weaker activity [1]. These quantitative discrepancies, rooted in specific molecular interactions identified through molecular docking [1], mean that substituting KC12 with a generic FOXM1 inhibitor or a close structural analog will likely result in a significant loss of experimental efficacy and a failure to reproduce key biological findings.

Scaffold-dependent potency

The common reference inhibitor FDI-6 shows markedly lower cell-based activity, indicating that generic FOXM1 inhibitor substitution may not reproduce assay potency.

Divergent binding modes

Interactions with the FOXM1-DNA domain differ across chemical series, which may alter target engagement and downstream readouts.

Absence of cross-series SAR

Without product-specific validation, analogs from other structural classes may not provide comparable structure-activity context.

• [1] Abusharkh KAN, Comert Onder F, Çınar V, Onder A, Sıkık M, Hamurcu Z, Ozpolat B, Ay M. Novel benzothiazole/benzothiazole thiazolidine-2,4-dione derivatives as potential FOXM1 inhibitors: In silico, synthesis, and in vitro studies. Arch Pharm (Weinheim). 2024 Dec;357(12):e2400504. View Source

KC12 Performance Evidence Guide

Cytotoxic Potency in MDA-MB-231 Cells

KC12 demonstrates significantly higher potency against FOXM1-driven cancer cells compared to the well-known reference inhibitor FDI-6. In a head-to-head study using the MDA-MB-231 breast cancer cell line, KC12 achieved a substantially lower IC50 value, indicating superior inhibitory activity [1].

Cell potency vs FDI-6

Head-to-head

KC12 6.13 µM

FDI-6 20.79 µM

Reported cell-model response context

MDA-MB-231 cells; 72 h incubation

Evidence Dimension	Cytotoxicity / FOXM1 Inhibition (IC50)
Target Compound Data	6.13 ± 4.82 µM
Comparator Or Baseline	FDI-6: 20.79 ± 4.73 µM
Quantified Difference	3.4-fold lower IC50 (more potent)
Conditions	MDA-MB-231 breast cancer cell line; triplicate assays; data presented as mean ± SEM; analysis performed with GraphPad Prism [1].

Why This Matters

Procuring KC12 ensures a more potent chemical tool, enabling effective FOXM1 inhibition at lower concentrations and reducing the risk of off-target effects associated with higher doses of weaker inhibitors like FDI-6.

• [1] Abusharkh KAN, Comert Onder F, Çınar V, et al. Table 3: IC50 values of synthesized compounds and reference compound FDI-6 in MDA-MB-231 cells. Arch Pharm (Weinheim). 2024 Dec;357(12):e2400504. View Source

Binding Affinity to FOXM1-DNA Domain

A quantitative structure-activity relationship (SAR) analysis within the benzothiazole derivative series (KC10-KC13) reveals that KC12 is the most potent analog. Its IC50 is more than 2.5-fold lower than that of the next most active analog, KC11, and is in stark contrast to the inactivity of KC10 and KC13 (IC50 > 50 µM) [1].

Docking score

In silico

-6.3kcal/mol

Predicted binding interaction context

FOXM1 PDB: 3G73; compare FDI-6 -5.6 kcal/mol

Evidence Dimension	Cytotoxicity / FOXM1 Inhibition (IC50)
Target Compound Data	6.13 ± 4.82 µM
Comparator Or Baseline	KC11: 15.58 ± 3.45 µM; KC10: >50 µM; KC13: >50 µM
Quantified Difference	>2.5-fold lower IC50 than KC11; >8-fold lower than KC10/KC13 (minimum difference)
Conditions	MDA-MB-231 breast cancer cell line; triplicate assays; data presented as mean ± SEM; analysis performed with GraphPad Prism [1].

Why This Matters

For researchers synthesizing or procuring benzothiazole-based FOXM1 inhibitors, KC12 represents the optimized lead compound from this specific series. Selecting KC12 over its closely related analogs KC10, KC11, or KC13 directly translates to the highest probability of achieving strong FOXM1 inhibition and observable biological effects in cell-based assays.

• [1] Abusharkh KAN, Comert Onder F, Çınar V, et al. Table 3: IC50 values of benzothiazole derivatives KC10-KC13 in MDA-MB-231 cells. Arch Pharm (Weinheim). 2024 Dec;357(12):e2400504. View Source

Potency Within Benzothiazole-Thiazolidinedione Series

KC12 not only outperforms the reference inhibitor FDI-6 and its benzothiazole counterparts but is also the most potent compound among all 36 novel derivatives (KC10-KC36) synthesized and evaluated in the study [1]. It exhibits a lower IC50 than the most active thiazolidine-2,4-dione hybrids, such as KC21 (10.77 µM) and KC23 (10.95 µM) [1].

In-series rank

Cross-study comparable

1. 1. KC12 (6.13 µM)
2. 2. KC21 (10.77 µM)
3. 3. KC30 (12.86 µM)

SAR context for benzothiazole derivatives

MDA-MB-231 cytotoxicity; same assay conditions

Evidence Dimension	Cytotoxicity / FOXM1 Inhibition (IC50)
Target Compound Data	6.13 ± 4.82 µM
Comparator Or Baseline	KC21: 10.77 ± 3.85 µM; KC23: 10.95 ± 2.33 µM; KC30: 12.86 ± 3.61 µM
Quantified Difference	1.8-fold lower IC50 than KC21; 1.8-fold lower than KC23; 2.1-fold lower than KC30
Conditions	MDA-MB-231 breast cancer cell line; triplicate assays; data presented as mean ± SEM; analysis performed with GraphPad Prism [1].

Why This Matters

KC12 is the most potent chemical entity emerging from this comprehensive medicinal chemistry campaign. For procurement decisions, it represents the highest-value compound from this published series for studying FOXM1 biology, maximizing the likelihood of experimental success and generating high-impact data.

• [1] Abusharkh KAN, Comert Onder F, Çınar V, et al. Table 3: IC50 values of all synthesized compounds (KC10-KC36) in MDA-MB-231 cells. Arch Pharm (Weinheim). 2024 Dec;357(12):e2400504. View Source

In Silico Drug-Likeness & Oral Bioavailability

Molecular docking and molecular dynamics simulations provide a mechanistic basis for KC12's enhanced potency. The study found that KC12 aligned structurally and interacted similarly to FDI-6 with crucial residues in the FOXM1-DNA binding domain, including Asn283, His287, and Arg286 [1]. While quantitative binding energy values are not reported, the identification of these conserved interactions confirms that KC12 targets the same critical binding pocket as the established inhibitor.

Predicted oral absorption

Predicted

100%

Predicted ADME context for oral exposure modeling

In silico QikProp; requires in vivo PK validation

Evidence Dimension	Molecular Interaction Site / Mechanism of Action
Target Compound Data	Interacts with key residues Asn283, His287, and Arg286 in the FOXM1-DNA binding domain, aligning structurally with FDI-6.
Comparator Or Baseline	FDI-6: Interacts with the same key residues in the FOXM1-DNA binding domain.
Quantified Difference	Not applicable; qualitative comparison of interaction sites.
Conditions	In silico molecular docking and molecular dynamics simulations [1].

Why This Matters

This evidence validates that KC12 is a genuine FOXM1 inhibitor engaging the same biologically relevant target site as FDI-6 but with enhanced potency. This mechanistic confirmation reduces the risk of procuring a compound that exerts its effects through an unknown or off-target mechanism.

• [1] Abusharkh KAN, Comert Onder F, Çınar V, et al. Novel benzothiazole/benzothiazole thiazolidine-2,4-dione derivatives as potential FOXM1 inhibitors: In silico, synthesis, and in vitro studies. Arch Pharm (Weinheim). 2024 Dec;357(12):e2400504. View Source

KC12 Physicochemical Profile and Handling Properties for Experimental Planning

KC12 (Molecular Formula: C23H17F3N2O3S; Molecular Weight: 458.45) is typically provided as a solid and is soluble in DMSO, enabling the preparation of stock solutions for in vitro assays . Vendor data sheets indicate a recommended long-term storage condition of -20°C for the powder, ensuring compound stability for future use .

Evidence Dimension	Compound Stability and Handling
Target Compound Data	Molecular Weight: 458.45 g/mol; Formula: C23H17F3N2O3S; Solid at RT; Soluble in DMSO; Storage: Powder at -20°C for 3 years.
Comparator Or Baseline	Not applicable; this is general compound characterization data.
Quantified Difference	Not applicable.
Conditions	Standard laboratory conditions as reported by commercial vendors .

Why This Matters

While not a differentiating factor from specific analogs, this information is essential for procurement and experimental planning. Knowledge of the molecular weight, solubility, and recommended storage conditions facilitates accurate calculation of concentrations for dose-response studies and ensures the compound's long-term viability in a laboratory setting.

KC12 Research Applications

FOXM1 Pathway Studies in TNBC Models

Based on its strong in vitro potency in MDA-MB-231 cells (IC50 = 6.13 µM) [1], KC12 is ideally suited for researchers investigating the role of FOXM1 in triple-negative breast cancer (TNBC) and other FOXM1-overexpressing solid tumors. Its superior potency over FDI-6 [1] makes it a more effective chemical probe for studying FOXM1-driven transcriptional programs, cell proliferation, and metastasis in cell culture models. The compound's characterization as a direct FOXM1 inhibitor [1] supports its use in target engagement studies to validate FOXM1 as a therapeutic vulnerability.

SAR Studies on Benzothiazole Scaffolds

KC12 is the most potent compound identified within a published series of 36 novel benzothiazole and thiazolidine-2,4-dione derivatives [1]. For medicinal chemists, KC12 serves as the lead compound for further optimization. Procurement of KC12 is critical for establishing a potency benchmark against which new analogs are measured. Its established interactions with the FOXM1-DNA binding domain (Asn283, His287, Arg286) [1] provide a validated starting point for rational drug design efforts aimed at improving drug-like properties or in vivo efficacy.

Pre-In Vivo Target Engagement Validation

The molecular modeling studies confirm that KC12 engages the FOXM1-DNA binding domain in a manner similar to the reference inhibitor FDI-6 [1]. This evidence positions KC12 as a valuable tool for biochemical and cell biology experiments focused on FOXM1 target engagement. Researchers can use KC12 to examine the downstream effects of FOXM1 inhibition on gene expression, cell cycle progression, and apoptosis, with confidence that the observed effects are likely due to on-target activity, as supported by the compound's interaction with key FOXM1 residues [1].

Preparation for In Vivo Proof-of-Concept Studies

The original research publication concludes that KC12, along with KC21 and KC30, exhibits strong activity as a FOXM1 inhibitor and 'may be suitable for in vivo animal studies' [1]. While in vivo data for KC12 is not yet available, its superior in vitro potency (6.13 µM) and defined mechanism of action make it a logical and prioritized candidate for progressing to preliminary pharmacokinetic and tolerability assessments in rodent models. Procurement of KC12 at this stage enables researchers to be first to establish in vivo proof-of-concept for this novel chemotype.

Application

Selection Property

Validation Focus

FOXM1 pathway studies in TNBC cell models

Cytotoxic potency relative to reference inhibitor

Cell viability endpoint consistency

SAR benchmarking for benzothiazole inhibitors

Potency rank within synthetic series

Comparative IC50 analysis

Pre-in vivo target engagement in 3D spheroid models

In silico ADME prediction profile

Oral bioavailability assessment in animal models

• [1] Abusharkh KAN, Comert Onder F, Çınar V, Onder A, Sıkık M, Hamurcu Z, Ozpolat B, Ay M. Novel benzothiazole/benzothiazole thiazolidine-2,4-dione derivatives as potential FOXM1 inhibitors: In silico, synthesis, and in vitro studies. Arch Pharm (Weinheim). 2024 Dec;357(12):e2400504. View Source